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Compound of Interest

Compound Name: Lotilaner

Cat. No.: B608639

This document provides essential safety and logistical information for the proper disposal of
Lotilaner in a laboratory setting. Adherence to these procedures is critical to ensure personnel
safety, environmental protection, and regulatory compliance.

Lotilaner is an isoxazoline ectoparasiticide. While not classified as a hazardous substance
according to the Safety Data Sheets (SDS), proper disposal is necessary to prevent
environmental contamination.[1][2] Unused veterinary medicinal products containing Lotilaner
should be disposed of in accordance with local requirements, with a preference for take-back
schemes.[3][4]

Waste Classification and Segregation

Proper segregation of Lotilaner waste at the point of generation is the first step to ensure safe
and compliant disposal. All personnel handling Lotilaner must be trained in these procedures.
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Waste Category

Description

Recommended Disposal
Container

Unused/Expired Lotilaner

Pure Lotilaner, expired tablets,

or unused solutions.

Clearly labeled, sealed
container for non-hazardous

pharmaceutical waste.

Contaminated Labware

Glassware, pipette tips, gloves,
and other materials that have
come into direct contact with

Lotilaner.

Labeled container for non-

hazardous chemical waste.

Empty Product Containers

Original packaging, blisters,

and bottles that held Lotilaner.

Can be disposed of as general
laboratory waste after ensuring
they are fully empty. Scratch
out any personal information

on prescription labels.[5]

Sharps

Needles or syringes used for

handling Lotilaner solutions.

Puncture-proof sharps

container.

Step-by-Step Disposal Procedures

The following protocols outline the step-by-step process for disposing of different types of

Lotilaner waste.

2.1. Unused or Expired Lotilaner

e Do Not Dispose Down the Drain: Never dispose of Lotilaner down the sink or in any

waterway.[4][6] This is to prevent aquatic contamination.

o Utilize Take-Back Programs: The preferred method of disposal is a pharmaceutical take-back

program.[4][7][8] These programs ensure that unused medications are disposed of in a

compliant and environmentally sound manner. Check with your institution’s Environmental

Health and Safety (EHS) department for available programs.

» Disposal as Non-Hazardous Waste: If a take-back program is not available, dispose of the

unused Lotilaner as non-hazardous pharmaceutical waste. This typically involves
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incineration through a licensed waste disposal contractor.[9][10][11]

o Place the Lotilaner in a clearly labeled, sealed container.

o Arrange for pickup by your institution's contracted waste disposal service.
2.2. Contaminated Labware

e Segregate Waste: Collect all labware that has come into contact with Lotilaner in a
designated, labeled waste container.

o Decontamination: While Lotilaner is not classified as hazardous, it is good laboratory
practice to decontaminate surfaces and equipment by scrubbing with alcohol.[1]

» Disposal: Dispose of the contaminated labware as non-hazardous chemical waste through
your institution's EHS-approved waste stream.

2.3. Empty Product Containers

o Ensure Containers are Empty: Make sure that all product has been removed from the
containers.

o Deface Labels: If applicable, remove or obscure any labels that could identify the contents or
patient information.[5]

o Dispose as General Waste: Empty containers can typically be disposed of in the general
laboratory trash.

Experimental Workflow for Lotilaner Waste Disposal

The following diagram illustrates the decision-making process for the proper disposal of
Lotilaner waste in a laboratory setting.
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Caption: Workflow for the proper segregation and disposal of Lotilaner waste.

Regulatory Framework

The disposal of pharmaceutical waste is regulated by several agencies. While Lotilaner is not
currently classified as a hazardous waste under the Resource Conservation and Recovery Act
(RCRA), itis crucial to adhere to all federal, state, and local regulations for pharmaceutical
disposal.[9][10][11] Key regulations include the EPA's rules on pharmaceutical waste and the
DEA's regulations for controlled substances, although Lotilaner is not a controlled substance.

It is the responsibility of the researcher and their institution to ensure compliance with all
applicable regulations. Always consult your institution's EHS department for specific guidance
on your facility's waste disposal procedures.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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¢ To cite this document: BenchChem. [Proper Disposal of Lotilaner: A Guide for Laboratory
Professionals]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b608639#lotilaner-proper-disposal-procedures]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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